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Compound of Interest

Compound Name: 5-Undecanol

Cat. No.: B1582354

An In-depth Technical Guide to 5-Undecanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of 5-Undecanol. It includes detailed analytical and synthetic
protocols, safety information, and discusses its relevance in the context of pharmaceutical
research and development.

Core Physical and Chemical Properties

5-Undecanol, a secondary fatty alcohol, is characterized by the molecular formula C11H240.[1]
[2][3][4][5] Its structure consists of an eleven-carbon chain with a hydroxyl group located at the
fifth carbon position. This structure imparts specific physical and chemical characteristics
relevant to its application in various scientific fields.

Physical Properties

The physical properties of 5-Undecanol are summarized in the table below. It is typically a
colorless liquid under standard conditions.[1]
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Property Value Reference

IUPAC Name Undecan-5-ol [4]

CAS Number 37493-70-2 [11[21[4]

Molecular Formula C11H240 [1112][3]

Molecular Weight 172.31 g/mol [1][5]
Colorless to almost colorless

Appearance o [1]
clear liquid

Melting Point -4°C [2]

N _ 228-230°C (at 760 mmHgQ)

Boiling Point [2][6]
139-140°C (at 17 mmHQ)

Density 0.83 g/mL at 25°C [2][7]

Flash Point 94°C (201°F) [2][6]

- 49.73 mg/L at 25°C

Water Solubility ) [6]
(estimated)

logP (o/w) 4.249 (estimated) [6]

Refractive Index (n2°/D) 1.4362 [2]
0.013 mmHg at 25°C

Vapor Pressure [6]

(estimated)

Chemical Properties and Reactivity

As a secondary alcohol, 5-Undecanol undergoes typical reactions such as oxidation,

esterification, and dehydration. It is a stable, combustible liquid but is incompatible with strong

oxidizing agents and strong acids.[7] The primary chemical transformations are illustrated in the

diagram below.

© 2025 BenchChem. All rights reserved. 2/13

Tech Support


https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H24O/c1-3-5-7-8-10-11(12)9-6-4-2/h11-12H%2C3-10H2%2C1-2H3
https://cymitquimica.com/products/3B-U0039/37493-70-2/5-undecanol/
https://www.guidechem.com/dictionary/en/37493-70-2.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C11H24O/c1-3-5-7-8-10-11(12)9-6-4-2/h11-12H%2C3-10H2%2C1-2H3
https://cymitquimica.com/products/3B-U0039/37493-70-2/5-undecanol/
https://www.guidechem.com/dictionary/en/37493-70-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Undecanol
https://cymitquimica.com/products/3B-U0039/37493-70-2/5-undecanol/
https://www.scbt.com/p/5-undecanol-37493-70-2
https://cymitquimica.com/products/3B-U0039/37493-70-2/5-undecanol/
https://www.guidechem.com/dictionary/en/37493-70-2.html
https://www.guidechem.com/dictionary/en/37493-70-2.html
http://www.thegoodscentscompany.com/data/rw1587611.html
https://www.guidechem.com/dictionary/en/37493-70-2.html
https://www.atamanchemicals.com/undecanol_u28847/
https://www.guidechem.com/dictionary/en/37493-70-2.html
http://www.thegoodscentscompany.com/data/rw1587611.html
http://www.thegoodscentscompany.com/data/rw1587611.html
http://www.thegoodscentscompany.com/data/rw1587611.html
https://www.guidechem.com/dictionary/en/37493-70-2.html
http://www.thegoodscentscompany.com/data/rw1587611.html
https://www.benchchem.com/product/b1582354?utm_src=pdf-body
https://www.atamanchemicals.com/undecanol_u28847/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Undecanol
(C11H240)

[O] R-COOH
(e.g., PCC, NazCr207) (Carboxylic Acid) H2504, Heat
xidation Esterification ehydration
5-Undecanone Undecene Isomers
( (Ketone) J (S'U”decy' ESter) ( (Alkenes) J

Figure 1: Key Chemical Reactions of 5-Undecanol
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Figure 1: Key Chemical Reactions of 5-Undecanol

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 5-Undecanol. Below are the
key spectral data points.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the
carbon-hydrogen framework.[8]

1H NMR (90 MHz, CDCls):[8]
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Chemical Shift (6, ppm) Assighment
3.58 CH-OH
1.60-1.26 -CH2- groups

| 0.91 - 0.89 | -CHs groups |

13C NMR (in CDCl3):[8]

Chemical Shift (0, ppm) Assignment
71.97 C5 (CH-OH)
37.63, 37.31 C4, C6
32.02 Cc2
29.56 C8
28.01 c7
25.78 C3
22.92,22.76 C9, C10

| 14.14 | C1, C11 |

Infrared (IR) Spectroscopy

The IR spectrum of an alcohol is characterized by distinct absorptions from the hydroxyl group.
[2][9] For 5-Undecanol, the key peaks are:

e O-H Stretch: A strong, broad absorption in the range of 3600-3300 cm™1, indicative of
hydrogen bonding.[9]

e C-H Stretch: Absorptions just below 3000 cm~1 corresponding to sp? hybridized C-H bonds.

e C-O Stretch: A strong absorption in the 1100-1000 cm~1 region, characteristic of a secondary
alcohol.[9]
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Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern. The electron
ionization (EI) mass spectrum of 5-Undecanol would show a molecular ion peak (M*) at m/z
172, corresponding to its molecular weight.[4] Common fragmentation patterns for secondary
alcohols include alpha-cleavage (loss of an alkyl group adjacent to the C-OH) and dehydration
(loss of H20).

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of 5-Undecanol,
which are critical for researchers in a laboratory setting.

Synthesis Protocol: Grignard Reaction

A common and reliable method for synthesizing a secondary alcohol like 5-Undecanol is the
Grignard reaction. This protocol outlines the synthesis from heptanal and a butylmagnesium
bromide Grignard reagent.

Materials:

Magnesium turnings

 lodine crystal

e 1-Bromobutane

e Anhydrous diethyl ether

e Heptanal

o Saturated aqueous ammonium chloride (NH4Cl) solution

e Anhydrous magnesium sulfate (MgSQOa)

o Standard laboratory glassware (three-neck flask, dropping funnel, condenser)

Procedure:
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Grignard Reagent Preparation: In a flame-dried three-neck flask under an inert atmosphere
(e.g., nitrogen), add magnesium turnings and a crystal of iodine. Add a solution of 1-
bromobutane in anhydrous diethyl ether dropwise via a dropping funnel. The reaction is
initiated by gentle warming and is maintained at a gentle reflux until the magnesium is
consumed.

Reaction with Aldehyde: Cool the prepared Grignard reagent in an ice bath. Add a solution of
heptanal in anhydrous diethyl ether dropwise, maintaining the temperature below 10°C.

Quenching: After the addition is complete, allow the mixture to stir at room temperature for 1-
2 hours. Slowly add saturated aqueous NH4Cl solution to quench the reaction.

Extraction and Purification: Transfer the mixture to a separatory funnel. Extract the aqueous
layer with diethyl ether. Combine the organic layers, wash with brine, and dry over
anhydrous MgSOea.

Isolation: Filter the drying agent and remove the solvent under reduced pressure using a
rotary evaporator. The resulting crude product can be purified by vacuum distillation to yield
pure 5-Undecanol.
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Figure 2: Workflow for the Synthesis of 5-Undecanol
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Analytical Protocol: Purity Analysis by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for assessing the
purity of volatile compounds like 5-Undecanol. This protocol is adapted from standard methods
for fatty alcohol analysis.[10]

1. Sample Preparation:
e Solvent: Use high-purity hexane or ethyl acetate.

o Concentration: Prepare a 10-20 pug/mL solution of the 5-Undecanol sample in the chosen
solvent.

e Procedure: Accurately weigh ~1 mg of the 5-Undecanol sample and dissolve it in 10 mL of
solvent in a volumetric flask. Perform a serial dilution to achieve the final desired
concentration. Transfer the solution to a 2 mL GC autosampler vial.

2. GC-MS Instrumentation and Conditions:

e GC Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm
i.d., 0.25 pm film thickness), is recommended.[10]

e Injection: 1 pL injection volume with a split ratio of 50:1.
o Carrier Gas: Helium at a constant flow of 1.0 mL/min.
e Oven Program:
o Initial temperature: 80°C, hold for 2 minutes.
o Ramp: Increase at 15°C/min to 250°C.
o Hold: Hold at 250°C for 5 minutes.
e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 300.
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o lon Source Temperature: 230°C.
o Solvent Delay: 3 minutes.
. Data Analysis:

Peak Identification: Identify the main peak for 5-Undecanol based on its retention time and
comparison of its mass spectrum with a reference library (e.g., NIST).[10]

Impurity Identification: Analyze any other peaks in the chromatogram by examining their
mass spectra.

Purity Calculation: Determine purity using the area percent method, where the area of the 5-
Undecanol peak is divided by the total area of all peaks in the chromatogram.[10]
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Figure 3: GC-MS Workflow for 5-Undecanol Purity Analysis
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Relevance in Drug Development

While specific research on 5-Undecanol in drug development is limited, its properties as a
long-chain fatty alcohol suggest potential applications analogous to those of its isomers, such
as 1-Undecanol.

» Excipient in Topical Formulations: Fatty alcohols are versatile excipients used as co-
emulsifiers, solvents, and viscosity modifiers in creams and ointments.[11]

» Penetration Enhancer: 1-Undecanol is known to enhance the penetration of active
pharmaceutical ingredients (APIs) through the skin by disrupting the lipid structure of the
stratum corneum.[11] The amphiphilic nature of 5-Undecanol suggests it could function
similarly, potentially improving the delivery of topical drugs.

e Drug Delivery Systems: As a lipid-like molecule, 5-Undecanol could be incorporated into
lipid-based drug delivery systems, such as solid lipid nanoparticles (SLNs) or liposomes, to
help encapsulate and deliver hydrophobic drugs.[12]

o Antimicrobial Properties: Some fatty alcohols exhibit antimicrobial properties, which can help
preserve formulations and may offer therapeutic benefits in treating skin infections.[11]

Safety and Handling

Proper handling of 5-Undecanol is essential in a laboratory environment. The following
guidelines are based on available safety data sheets.[13][14][15]

o Personal Protective Equipment (PPE): Wear safety glasses with side-shields, chemical-
resistant gloves (e.g., nitrile), and a lab coat.[13][14]

o Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid contact with
skin, eyes, and clothing.[13] Keep away from heat, sparks, and open flames as it is a
combustible liquid.

o First Aid:
o Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[13]

o Skin Contact: Wash off immediately with soap and plenty of water.[14]
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o Inhalation: Move the person to fresh air.[13]

o Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water
afterward.[13]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[13]

» Disposal: Dispose of in accordance with local, regional, and national regulations. Avoid
release into the environment.[14][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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